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Compound of Interest

Compound Name: Fluciclovine (18F)

Cat. No.: B1218386

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of Fluciclovine (*8F) Positron Emission Tomography/Computed Tomography (PET/CT) in
preclinical research. Fluciclovine (*8F), a synthetic amino acid radiotracer, is a valuable tool for
in vivo visualization and quantification of amino acid transport, which is often upregulated in
cancerous tissues.

Introduction to Fluciclovine (*8F)

Fluciclovine (*8F), also known as anti-1-amino-3-[t8F]fluorocyclobutane-1-carboxylic acid
(FACBC), is an analogue of the amino acid leucine. Its uptake in cells is primarily mediated by
amino acid transporters, particularly the L-type Amino Acid Transporter 1 (LAT1) and Alanine,
Serine, Cysteine Transporter 2 (ASCT2).[1] These transporters are overexpressed in many
types of cancer cells to meet the increased demand for amino acids required for rapid growth
and proliferation.[1][2][3] Unlike natural amino acids, Fluciclovine (*8F) is not significantly
metabolized or incorporated into proteins, allowing for a clear and specific signal for PET
imaging.[1][3] This property makes it an excellent imaging biomarker for assessing tumor
metabolism and response to therapy in various preclinical cancer models.

Key Applications in Preclinical Research

o Tumor Detection and Staging: Non-invasively identify and delineate tumor tissues with high
amino acid metabolism.
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o Treatment Response Monitoring: Quantitatively assess the efficacy of novel cancer therapies
by measuring changes in Fluciclovine (18F) uptake.

e Pharmacodynamic (PD) Biomarker: Serve as a PD biomarker to evaluate the in vivo effects
of drugs targeting amino acid metabolism pathways.

o Understanding Tumor Biology: Investigate the role of amino acid transport in tumor
progression and metastasis.

Signaling Pathway of Fluciclovine (*8F) Uptake
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Fluciclovine (18F) Cellular Uptake Pathway
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Caption: Fluciclovine (18F) cellular uptake mechanism.

Preclinical Experimental Workflow
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Preclinical Fluciclovine (18F) PET/CT Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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